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Compound of Interest

Compound Name:
6,8-Dimethoxy-3,4-

dihydroquinazolin-4-one

CAS No.: 79263-01-7

Cat. No.: B12000707

Get Quote

Executive Summary
The quinazolin-4(3H)-one scaffold is a "privileged structure" in medicinal chemistry, capable of

serving as a ligand for diverse biological targets including EGFR, DHFR, DNA gyrase, and

tubulin. While positions C2 and N3 are frequently exploited for diversity vectors, the benzenoid

ring substitutions at C6 and C8 play a critical, often underappreciated role in modulating

electronic distribution, lipophilicity, and conformational entropy.

This guide provides a technical deep-dive into the SAR of 6,8-disubstituted quinazolinones,

focusing on how specific substitution patterns (particularly 6,8-dihalo and 6,8-dialkyl) influence

potency and selectivity in antimicrobial and anticancer domains.

Synthetic Accessibility & Core Construction
To systematically explore the SAR of 6,8-disubstituted quinazolinones, a robust synthetic route

is required. The most versatile approach involves the cyclocondensation of 3,5-disubstituted

anthranilic acids via a benzoxazinone intermediate.
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Validated Synthetic Pathway
The following logic flow illustrates the primary route to access 6,8-disubstituted-2,3-substituted

quinazolin-4(3H)-ones.

3,5-Disubstituted
Anthranilic Acid

(Starting Material)

Acylation/Cyclization
(Ac2O or R-COCl, Reflux)

6,8-Disubstituted-
3,1-Benzoxazin-4-one

(Activated Intermediate)

Aminolysis & Dehydration
(R'-NH2, AcOH/EtOH)

6,8-Disubstituted-
Quinazolin-4(3H)-one

(Final Scaffold)

Click to download full resolution via product page

Figure 1: General synthetic workflow for 6,8-disubstituted quinazolinones via the

benzoxazinone pathway.

Mechanistic Note on Synthesis
The formation of the 3,1-benzoxazin-4-one is the rate-determining step for diversity generation.

Reagent Selection: Using acetic anhydride yields the 2-methyl derivative. Using benzoyl

chloride yields the 2-phenyl derivative.

C8-Steric Hindrance: Bulky substituents at C8 (e.g., Iodo, Nitro) can sterically hinder the

nucleophilic attack of the primary amine at the benzoxazinone carbonyl, requiring higher

reaction temperatures or microwave assistance [1].

SAR Logic: The 6,8-Substitution Matrix
The biological activity of this scaffold is governed by the interplay between the electronic effects

at C6 and the steric/hydrophobic effects at C8.

The "Dual-Anchor" Hypothesis
In many kinase and microbial targets, the 6,8-substitution pattern acts as a "dual-anchor":

C6 Position (Electronic/Solvent Front): Substituents here (e.g., Br, NO2) often project

towards the solvent front or interact with residues at the rim of the binding pocket. Electron-
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withdrawing groups (EWGs) at C6 increase the acidity of the N3-H (if unsubstituted) or

modulate the dipole of the pyrimidinone ring [2].

C8 Position (Steric/Hydrophobic Lock): Substituents at C8 occupy a hydrophobic cleft.

Crucially, a bulky group at C8 restricts the rotation of the substituent at N3 (if aryl), potentially

locking the molecule into a bioactive conformation (atropisomerism) [3].
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Figure 2: Mechanistic impact of C6 and C8 substituents on pharmacodynamics.[2][3]

Therapeutic Case Studies & Data
The following data consolidates findings from key studies on 6,8-dihaloquinazolinones,

demonstrating their utility in oncology and infectious disease.

Anticancer Activity (Breast Cancer - MCF-7)
The 6,8-dibromo motif significantly enhances cytotoxicity compared to the unsubstituted core.

[1] The bromine atoms likely facilitate halogen bonding and increase lipophilicity (logP), aiding

membrane permeability.

Table 1: Cytotoxicity of 6,8-Dibromo-2-phenyl-3-substituted-quinazolin-4(3H)-ones against

MCF-7 Cells [4]
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Unsub Phenyl H H
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Insight: The presence of the 6,8-dibromo motif is essential for sub-micromolar activity in this

series. Removal of the halogens results in a complete loss of potency (>50 µg/mL), confirming

the SAR hypothesis regarding lipophilic/electronic requirements.

Antimicrobial Activity (Gram-Negative vs. Gram-
Positive)
6,8-Dibromoquinazolinones also exhibit potent broad-spectrum antibiotic activity.[1] The

mechanism is hypothesized to involve DNA gyrase inhibition, similar to fluoroquinolones, but

binding at a distinct allosteric site modulated by the C6/C8 width.

Table 2: MIC (µg/mL) of 6,8-Dibromo Derivatives [5]
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Compound E. coli (Gram -) S. aureus (Gram +)
C. albicans
(Fungal)

VIIa (Hydrazide) 1.56 25.0 -

VIIc (Thioamide) 12.5 12.5 0.78

Ampicillin 3.12 1.56 -

Clotrimazole - - 0.09

Insight: Compound VIIa is more potent than Ampicillin against E. coli. The shift from a

hydrazide (VIIa) to a thioamide (VIIc) shifts the selectivity profile from antibacterial to antifungal,

but the 6,8-dibromo core remains the constant driver of baseline affinity.

Experimental Protocol: Synthesis of 6,8-Dibromo-2-
phenyl-3,1-benzoxazin-4-one
This protocol yields the critical intermediate required for all 6,8-disubstituted libraries.

Objective: Synthesis of the activated benzoxazinone core. Safety: Work in a fume hood.

Pyridine and benzoyl chloride are irritants.

Reagents:

3,5-Dibromoanthranilic acid (0.01 mol, 2.95 g)

Benzoyl chloride (0.01 mol, 1.16 mL)

Dry Pyridine (30 mL)

Procedure:

Step 1: Dissolve 3,5-dibromoanthranilic acid in dry pyridine in a 100 mL round-bottom

flask.

Step 2: Add benzoyl chloride dropwise at 0°C with stirring.
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Step 3: Reflux the mixture for 2 hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3).

Step 4: Cool the reaction mixture and pour into crushed ice/HCl slurry (approx 100 mL).

Step 5: A solid precipitate will form. Filter the solid, wash with cold water, and dry.

Step 6: Recrystallize from ethanol.

Validation:

Yield: Expect 75-85%.

Melting Point: 138-140°C.

IR Spectrum: Look for disappearance of broad OH/NH bands of anthranilic acid and

appearance of lactone C=O stretch (~1750 cm⁻¹).

Future Perspectives: Covalent Inhibition &
PROTACs
The 6,8-disubstituted quinazolinone scaffold is evolving beyond simple occupancy-driven

inhibition.

Covalent Targeting: Introducing an acrylamide warhead at C6 allows for covalent

modification of Cys797 in EGFR(T790M) mutants. The 8-substituent can be tuned to prevent

steric clash with the gatekeeper residue [6].

PROTAC Linkers: The C2 position is an ideal exit vector for linkers connecting to E3 ligase

ligands (e.g., Cereblon). The high affinity provided by the 6,8-dihalo core ensures the

"warhead" stays bound long enough for ubiquitination to occur.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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